N-[1-hydroxy-3-(4-methylphenyl)propan-2-yl]-3-methyloxetane-3-carboxamide

• IUPAC Name: N-[1-hydroxy-3-(4-methylphenyl)propan-2-yl]-3-methyloxetane-3-carboxamide
• InChI: InChI=1S/C15H21NO3/c1-11-3-5-12(6-4-11)7-13(8-17)16-14(18)15(2)9-19-10-15/h3-6,13,17H,7-10H2,1-2H3,(H,16,18)
• InChI Key: BYAQVMHAEKCTMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(CO)NC(=O)C2(COC2)C
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

N-[1-hydroxy-3-(4-methylphenyl)propan-2-yl]-3-methyloxetane-3-carboxamide is a synthetic organic compound with potential applications in various fields of chemistry, biology, and medicine. This compound features a unique structure that includes a hydroxy group, a methylphenyl group, and an oxetane ring, making it an interesting subject for scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-hydroxy-3-(4-methylphenyl)propan-2-yl]-3-methyloxetane-3-carboxamide typically involves multiple steps, starting from commercially available starting materials. One common synthetic route includes the following steps:

Formation of the hydroxy-alkyl intermediate: This step involves the reaction of 4-methylbenzaldehyde with a suitable alkylating agent in the presence of a base to form the hydroxy-alkyl intermediate.

Oxetane ring formation: The hydroxy-alkyl intermediate is then subjected to cyclization under acidic conditions to form the oxetane ring.

Amidation: The final step involves the reaction of the oxetane intermediate with an appropriate amine to form the desired carboxamide.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield and reduce costs. This can include the use of more efficient catalysts, solvents, and reaction conditions to scale up the production process.

Chemical Reactions Analysis

Types of Reactions

N-[1-hydroxy-3-(4-methylphenyl)propan-2-yl]-3-methyloxetane-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The carboxamide group can be reduced to form an amine.

Substitution: The methyl group on the phenyl ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Electrophilic substitution reactions can be carried out using reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of brominated or nitrated derivatives.

Scientific Research Applications

N-[1-hydroxy-3-(4-methylphenyl)propan-2-yl]-3-methyloxetane-3-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-hydroxy-3-(4-methylphenyl)propan-2-yl]-3-methyloxetane-3-carboxamide involves its interaction with specific molecular targets and pathways. The hydroxy group and the oxetane ring play crucial roles in its binding to target proteins or enzymes, leading to modulation of their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

N-[1-hydroxy-3-(4-methylphenyl)propan-2-yl]-3-methyloxetane-3-carboxamide can be compared with other similar compounds, such as:

N-[1-hydroxy-3-(4-methylphenyl)propan-2-yl]-3-methyloxetane-3-carboxylate: Similar structure but with a carboxylate group instead of a carboxamide.

N-[1-hydroxy-3-(4-methylphenyl)propan-2-yl]-3-methyloxetane-3-thioamide: Similar structure but with a thioamide group instead of a carboxamide.

The uniqueness of N-[1-hydroxy-3-(4-methylphenyl)propan-2-yl]-3-methyloxetane-3-carboxamide lies in its specific combination of functional groups, which confer distinct chemical and biological properties.